Cas no 828271-96-1 (Valategrast hydrochloride)

• Product name: Valategrast hydrochloride
• CAS No: 828271-96-1
• MF: C₃₀H₃₃Cl₄N₃O₄
• MW: 641.412724256516
• CID: 834516
• PubChem ID: 11563635

Valategrast hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Diethylamino)ethyl N-(2-chloro-6-methylbenzoyl)-4-[(2,6-dichlo robenzoyl)amino]-L-phenylalaninate hydrochloride (1:1)
• VALATEGRAST HYDROCHLORIDE
• R 411
• R 411 (pharmaceutical)
• Ro 27-2441
• Valategrast hydrochloride [USAN]
• Ro0272441/002
• SCHEMBL3164123
• HY-14189
• L-Phenylalanine, N-(2-chloro-6-methylbenzoyl)-4-((2,6-dichlorobenzoyl)amino)-, 2-(diethylamino)ethyl ester, monohydrochloride
• CHEMBL2107382
• Valategrast hydrochloride (USAN)
• 2-(diethylamino)ethyl (S)-2-(2-chloro-6-methylbenzamido)-3-(4-(2,6-dichlorobenzamido)phenyl)propanoate hydrochloride
• AKOS040749735
• Ro27-2441/002
• Ro-02724411002
• RO-0272441/002
• R 411 (pharmaceutical); Ro 27-2441; Valategrast hydrochloride
• XN95730F0N
• CS-0002909
• UNII-XN95730F0N
• RO-27-2441/002
• 2-(DIETHYLAMINO)ETHYL(2S)-2-((2-CHLORO-6-METHYLBENZOYL)AMINO)-3-(4-((2,6-DICHLOROBENZOYL)AMINO)PHENYL)PROPANOATE HYDROCHLORIDE
• RO02724411002
• Valategrast (hydrochloride)
• L-PHENYLALANINE, N-(2-CHLORO-6-METHYLBENZOYL)-4-((2,6-DICHLOROBENZOYL)AMINO-, 2-(DIETHYLAMINO)ETHYL ESTER, MONOHYDROCHLORIDE
• 2-(diethylamino)ethyl (2S)-2-[(2-chloro-6-methylbenzoyl)amino]-3-[4-[(2,6-dichlorobenzoyl)amino]phenyl]propanoate;hydrochloride
• R-411
• 828271-96-1
• D10028
• RO27 -2441/002
• Ro-272441002
• Ro-27-2441
• Q27293914
• Valategrast HCl
• G69760
• DA-78814
• Valategrast hydrochloride [WHO-DD]
• Valategrast hydrochloride

• Inchi： InChI=1S/C30H32Cl3N3O4.ClH/c1-4-36(5-2)16-17-40-30(39)25(35-28(37)26-19(3)8-6-9-22(26)31)18-20-12-14-21(15-13-20)34-29(38)27-23(32)10-7-11-24(27)33;/h6-15,25H,4-5,16-18H2,1-3H3,(H,34,38)(H,35,37);1H/t25-;/m0./s1
• InChI Key： CNNHYZRRGXZIIA-UQIIZPHYSA-N
• SMILES： CCN(CCOC([C@@H](NC(C1=C(C=CC=C1Cl)C)=O)CC2=CC=C(NC(C3=C(Cl)C=CC=C3Cl)=O)C=C2)=O)CC.Cl

Computed Properties

• Exact Mass: 641.119567g/mol
• Monoisotopic Mass: 639.122517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 15
• Complexity: 812
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7Ų